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Compound of Interest

Compound Name: BMS-986142

CAS No.: 1643368-58-4

Cat. No.: B606288

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for conducting in vivo experiments using the Bruton's

tyrosine kinase (BTK) inhibitor, BMS-986142. This guide includes frequently asked questions,

troubleshooting advice, and detailed experimental protocols to ensure the successful and

efficient use of this compound.

Frequently Asked Questions (FAQs)
Q1: What is BMS-986142 and what is its mechanism of action?

A1: BMS-986142 is a potent and highly selective reversible inhibitor of Bruton's tyrosine kinase

(BTK).[1][2] BTK is a crucial enzyme in the signaling pathways of B-cell receptors (BCR) and

Fcγ receptors, which are involved in the pathobiology of rheumatoid arthritis and other

autoimmune disorders.[3][4] By inhibiting BTK, BMS-986142 blocks downstream signaling and

functional endpoints such as cytokine production, B-cell proliferation, and co-stimulatory

molecule expression.[3][5]

Q2: What is a suitable vehicle control for in vivo experiments with BMS-986142?
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A2: A commonly used vehicle for BMS-986142 in mice consists of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% Saline.[1] Another reported formulation for oral administration is a

mixture of EtOH:TPGS:PEG300 in a 5:5:90 ratio.[1][6] The choice of vehicle may depend on

the specific experimental design and route of administration.

Q3: What is the solubility of BMS-986142?

A3: BMS-986142 is soluble in DMSO at concentrations up to 100 mg/mL.[5] It is insoluble in

water.[6] For in vivo studies, a working solution of 2 mg/mL has been achieved in a vehicle of

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[6]

Q4: How should BMS-986142 solutions be prepared and stored?

A4: Stock solutions in DMSO can be stored at -20°C for up to a year or -80°C for up to two

years.[1] It is recommended to prepare the final working solution for in vivo experiments freshly

on the day of use.[1] When preparing the vehicle, solvents should be added sequentially,

ensuring the solution is clear before adding the next component.[6] Sonication or gentle

heating can be used to aid dissolution.[1][6]

Q5: What are the reported effective doses of BMS-986142 in mouse models?

A5: In mouse models of collagen-induced arthritis, oral doses of BMS-986142 ranging from 2

to 30 mg/kg administered daily have shown dose-dependent efficacy in reducing clinical scores

and inflammation.[1][3][6]
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Problem Potential Cause Recommended Solution

Precipitation of BMS-986142 in

the vehicle

The solubility limit of the

compound in the vehicle has

been exceeded.

Ensure the final concentration

does not exceed the

recommended solubility.

Prepare the solution fresh on

the day of dosing. Gentle

warming and sonication during

preparation can help ensure

complete dissolution.[1][6] If

precipitation occurs upon

cooling to room temperature,

try to maintain the solution at a

slightly elevated temperature

until administration.

Phase separation of the

vehicle components

Improper mixing of the vehicle

components, especially with

the aqueous saline portion.

Add the solvents one by one,

ensuring each is fully mixed

before adding the next.[1] A

vortex mixer or sonicator can

be used to create a

homogenous solution. The

order of addition is critical;

typically, DMSO is added first,

followed by PEG300, Tween-

80, and finally saline.

Adverse reactions in animals

(e.g., lethargy, weight loss)

after vehicle administration

The vehicle itself, particularly

components like DMSO or

Tween-80, may cause toxicity

or hypersensitivity reactions at

certain concentrations or with

repeated dosing.

Reduce the concentration of

potentially toxic components if

possible. For example, ensure

the final DMSO concentration

is as low as feasible while

maintaining drug solubility.

Monitor the control group

(vehicle only) closely for any

adverse effects. If adverse

events are observed in the

vehicle group, consider
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alternative vehicle

formulations.

Inconsistent or lack of efficacy

at expected doses

Poor bioavailability due to

formulation issues or improper

administration.

Confirm the accuracy of dosing

calculations and the

concentration of the prepared

solution. Ensure proper oral

gavage or other administration

techniques to deliver the full

intended dose. The absolute

oral bioavailability of BMS-

986142 in mice has been

reported to be high (93%).[5]

Difficulty in handling the

vehicle due to high viscosity

High percentage of PEG300

can make the solution viscous

and difficult to draw into a

syringe.

Gentle warming of the vehicle

can reduce its viscosity. Use a

larger gauge needle for

drawing up and administering

the solution. Prepare the

formulation in a manner that

allows for easy handling at

room temperature if possible.

Quantitative Data Summary
BMS-986142 Solubility

Solvent Concentration Notes

DMSO 45 mg/mL[6] - 100 mg/mL[5] Sonication recommended.[6]

Water Insoluble[6]

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline
≥ 2 mg/mL[6]

Sonication and/or heating may

be required.[1][6]

BMS-986142 In Vitro Potency (IC50)

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.selleckchem.com/products/bms-986142.html
https://www.benchchem.com/product/b606288/docs?utm_src=pdf-body#bms-986142-in-vivo-experiments-a-technical-support-guide
https://www.targetmol.com/compound/bms-986142
https://www.selleckchem.com/products/bms-986142.html
https://www.targetmol.com/compound/bms-986142
https://www.targetmol.com/compound/bms-986142
https://www.targetmol.com/compound/bms-986142
https://www.medchemexpress.com/BMS-986142.html
https://www.targetmol.com/compound/bms-986142
https://www.benchchem.com/product/b606288/docs?utm_src=pdf-body#bms-986142-in-vivo-experiments-a-technical-support-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target/Assay IC50

BTK (enzymatic assay) 0.5 nM[1][3][4]

B-cell receptor (BCR)-stimulated calcium flux 9 nM[1][5]

TNF-α and IL-6 production (FcγR-dependent) 3 nM and 4 nM, respectively[3][4]

BCR-stimulated CD69 expression (human

whole blood)
90 nM[3][4]

Experimental Protocols
Protocol 1: Preparation of BMS-986142 in a DMSO/PEG300/Tween-80/Saline Vehicle

This protocol is adapted from formulations used in preclinical studies.[1][6]

Prepare the Vehicle Mixture:

In a sterile container, combine the following in the specified order, ensuring complete

mixing after each addition:

10% Dimethyl sulfoxide (DMSO)

40% Polyethylene glycol 300 (PEG300)

5% Tween-80 (Polysorbate 80)

45% Saline (0.9% NaCl)

Vortex or sonicate the mixture until it forms a clear, homogenous solution.

Prepare the BMS-986142 Dosing Solution:

Weigh the required amount of BMS-986142 powder.

To prepare a stock solution, dissolve the BMS-986142 in a small volume of 100% DMSO.
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Add the BMS-986142 stock solution to the pre-formed vehicle to achieve the final desired

concentration (e.g., 2 mg/mL).

Alternatively, for a one-step process, add the required amount of BMS-986142 to the

DMSO component first, ensure it is dissolved, and then add the remaining vehicle

components sequentially.

If necessary, gently warm the solution and/or sonicate to ensure the compound is fully

dissolved.[1][6]

The final solution should be clear. It is recommended to prepare this solution fresh daily.[1]

Administration to Animals:

Administer the prepared solution to the animals via the desired route (e.g., oral gavage).

The vehicle without BMS-986142 should be administered to the control group.
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Caption: Simplified signaling pathway of the B-Cell Receptor (BCR) and the inhibitory action of

BMS-986142 on BTK.
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Caption: General experimental workflow for in vivo studies using BMS-986142.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b606288?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

